Cas no 897618-20-1 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide is a specialized organic compound featuring a benzothiazole core substituted with fluorine atoms at the 4- and 6-positions, coupled with a tetrahydronaphthalene carboxamide moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The difluoro substitution enhances metabolic stability and binding affinity, while the tetrahydronaphthalene group contributes to lipophilicity and conformational rigidity. The compound is particularly useful as an intermediate in the synthesis of bioactive molecules, offering potential applications in drug discovery and development. Its well-defined reactivity and stability under various conditions make it a reliable choice for targeted chemical modifications.
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide structure
897618-20-1 structure
Product Name:N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
CAS No:897618-20-1
MF:C18H14F2N2OS
MW:344.378369808197
CID:6277424
PubChem ID:7189621
Update Time:2025-06-08

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
    • AKOS024610847
    • N-(4,6-difluorobenzo[d]thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
    • F1813-1209
    • 897618-20-1
    • Inchi: 1S/C18H14F2N2OS/c19-13-8-14(20)16-15(9-13)24-18(21-16)22-17(23)12-6-5-10-3-1-2-4-11(10)7-12/h5-9H,1-4H2,(H,21,22,23)
    • InChI Key: JUCCWNYMMHKROQ-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=C(C=2N=C1NC(C1C=CC2=C(C=1)CCCC2)=O)F)F

Computed Properties

  • Exact Mass: 344.07949057g/mol
  • Monoisotopic Mass: 344.07949057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 70.2Ų

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1813-1209-2μmol
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1813-1209-5μmol
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1813-1209-10μmol
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1813-1209-20μmol
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1813-1209-1mg
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1813-1209-2mg
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1813-1209-3mg
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1813-1209-4mg
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1813-1209-5mg
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1813-1209-10mg
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
897618-20-1 90%+
10mg
$79.0 2023-05-17

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide Related Literature

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

Professional Introduction to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 897618-20-1)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide, identified by its CAS number 897618-20-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, which make it a promising candidate for further research and development in drug discovery.

The structural framework of this compound consists of a benzothiazole moiety substituted with fluoro groups at the 4 and 6 positions, linked to a tetrahydronaphthalene core via an amide bond. The presence of the 4,6-difluoro substituents introduces electron-withdrawing effects that can modulate the electronic properties of the benzothiazole ring. This modification is particularly significant in medicinal chemistry, as it can influence the compound's interactions with biological targets and its overall pharmacokinetic profile.

The tetrahydronaphthalene portion of the molecule provides a rigid aromatic system that can enhance binding affinity and stability in biological environments. The amide linkage not only connects the benzothiazole and tetrahydronaphthalene units but also serves as a potential site for hydrogen bonding interactions with biological targets. These structural features collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their diverse biological activities. Benzothiazole derivatives, in particular, have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The introduction of fluoro substituents into these heterocyclic systems has further expanded their pharmacological potential by enhancing metabolic stability and improving bioavailability.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical in ensuring that the final product meets the stringent requirements for further biological evaluation.

The biological evaluation of this compound has been a focal point of recent research efforts. Preclinical studies have demonstrated that N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide exhibits notable activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways involved in tumor growth and progression. Additionally, preliminary data suggest that this compound may exhibit selectivity towards specific cancer cell types, making it a promising candidate for targeted therapies.

The pharmacokinetic properties of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable solubility and metabolic stability. The presence of fluoro substituents has been found to enhance its bioavailability by reducing susceptibility to enzymatic degradation. These pharmacokinetic advantages are crucial for developing an effective drug candidate that can reach therapeutic levels in vivo.

4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide and relevant proteins. These structural insights have guided modifications to optimize potency and selectivity for future drug candidates. 4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene - 2-carboxamide strong >) will focus on translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through clinical trials and bring it closer to market approval。 The development of novel therapeutic agents requires a multidisciplinary approach that integrates synthetic chemistry,biological evaluation,pharmacokinetic studies,and clinical testing。
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD